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Cat. No.: S3612582

CAS No.: 1983983-41-0

Compound Focus: Avotaciclib

Get Quote

The table below consolidates available data on Avetaciclib hydrochloride and its related form, Avotaciclib

trihydrochloride.
Avotaciclib
Property Avotaciclib Hydrochloride [1] [2] . .
Trihydrochloride [3]
CAS Number Information missing 1983984-01-5

Molecular Formula

Molecular Weight

Appearance

Related CAS (Free

Base)

Primary Biological
Target

Therapeutic
Potential

Solubility (DMSO)

C13H12CIN70O

317.73 g/mol

Information missing

1983983-41-0 (Avotaciclib)

CDKU1 inhibitor

Pancreatic cancer, other malignancies with

abnormal CDK1 expression

Information missing

C13H14CI3N70

390.66 g/mol

Light yellow to yellow solid

powder

1983983-41-0 (Avotaciclib)

CDK1 inhibitor

Pancreatic cancer

5 mg/mL (12.80 mM)
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Suggested Strategies for Finding Protocols

Since the specific preparation details are not publicly available, you may need to use the information above

as a starting point for deeper investigation. Here are some suggestions:

e Consult Specialized Scientific Databases: Detailed experimental procedures for salt preparation
are most likely found in patent documents or primary scientific literature. Search platforms like
Google Patents, SciFinder, or Reaxys using the CAS numbers (1983984-01-5 for the
trinydrochloride, 1983983-41-0 for the free base) could yield the synthetic routes and salt formation
protocols.

¢ Leverage the Available Data: The information provided, such as the molecular formulas and the
identity of the free base, is critical for constructing an effective search strategy in these specialized
databases.

¢ Review General Salt Formation Techniques: While not specific to Avotaciclib, the general method
for preparing a hydrochloride salt of an organic compound involves reacting the free base with
hydrochloric acid. The workflow below illustrates the high-level steps for such a process.
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Dissolve in Suitable Solvent
(e.g., Ethanol, IPA, Acetone)

Add Acidifying Agent
(e.g., HCI solution)

Stir to Precipitate Salt

Isolate Solid
(e.g., Filtration, Centrifugation)

Purify Product
(e.g., Recrystallization)

Dry Final Compound

Obtain Hydrochloride Salt

Click to download full resolution via product page

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[Online PDF]. Available at: [https://www.smolecule.com/products/b3612582#avotaciclib-

hydrochloride-salt-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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